Cas no 7596-92-1 (1-BROMODOTRIACONTANE)

• Product Name: 1-BROMODOTRIACONTANE
• CAS No: 7596-92-1
• MF: C₃₂H₆₅Br
• MW: 529.762510061264
• CID: 862178
• PubChem ID: 346526
• Update Time: 2025-04-19

1-BROMODOTRIACONTANE Chemical and Physical Properties

Names and Identifiers

• 1-BROMODOTRIACONTANE
• Dotriacontane, 1-bromo-
• NSC404785
• NSC 404785
• 7596-92-1
• NSC-404785
• SCHEMBL5575606
• DTXSID90323750

• Inchi： 1S/C32H65Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33/h2-32H2,1H3
• InChI Key： PZSASMNKSUOEOD-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 528.42725
• Monoisotopic Mass: 528.42696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 30
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9504 (rough estimate)
• Melting Point: 69.7°C
• Boiling Point: 534.83°C (rough estimate)
• Refractive Index: 1.5002 (estimate)
• PSA: 0